Cas no 78491-70-0 (Pentafluoroethylsulfonamide)

• Product Name: Pentafluoroethylsulfonamide
• CAS No: 78491-70-0
• MF: C₂H₂F₅NO₂S
• MW: 199.099796772003
• MDL: MFCD19442187
• CID: 534399
• PubChem ID: 11252905
• Update Time: 2025-05-19

Pentafluoroethylsulfonamide Chemical and Physical Properties

Names and Identifiers

• Ethanesulfonamide, 1,1,2,2,2-pentafluoro-
• Pentafluoroethanesulfonamide
• 1,1,2,2,2-pentafluoroethanesulfonamide
• Ethanesulfonamide,1,1,2,2,2-pentafluoro
• perfluoroethanesulfonylamide
• pentafluoroethylsulfonamide
• perfluoroethanesulfonamide
• C2F5SO2NH2
• QDUKVMNUAQTMQW-UHFFFAOYSA-N
• FCH1133768
• PC450108
• P2394
• EN300-1987111
• T72942
• MFCD19442187
• AKOS025310467
• NS00074931
• 78491-70-0
• perfluoroethane sulfonamide, n=2
• AS-65011
• DTXSID80460183
• perfluoroethane sulfonamide
• CS-0208709
• FEtSA
• SCHEMBL770383
• pentafluoroethane-1-sulfonamide
• Pentafluoroethylsulfonamide

• MDL： MFCD19442187
• Inchi： 1S/C2H2F5NO2S/c3-1(4,5)2(6,7)11(8,9)10/h(H2,8,9,10)
• InChI Key： QDUKVMNUAQTMQW-UHFFFAOYSA-N
• SMILES： S(C(C(F)(F)F)(F)F)(N)(=O)=O

Computed Properties

• Exact Mass: 198.97300
• Monoisotopic Mass: 198.97264029g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.5
• XLogP3: 0.8

Experimental Properties

• Density: 1.752±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 78-80 ºC
• Boiling Point: 136.5±50.0 ºC (760 Torr),
• Flash Point: 36.4±30.1 ºC,
• Solubility: Very slightly soluble (0.13 g/l) (25 º C),
• PSA: 68.54000
• LogP: 2.21110

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Alkyl halides Alkyl fluorides Perfluoroalkyl sulfonic acid and derivatives

Additional information on Pentafluoroethylsulfonamide

Introduction to Pentafluoroethylsulfonamide (CAS No. 78491-70-0)

Pentafluoroethylsulfonamide, also known by its CAS number 78491-70-0, is a highly specialized chemical compound with significant applications in various fields of science and industry. This compound has garnered attention due to its unique chemical properties and potential uses in advanced materials and pharmaceuticals. Recent studies have highlighted its role in enhancing the performance of certain polymers and its potential as a building block for novel drug molecules.

The chemical structure of Pentafluoroethylsulfonamide consists of a sulfonamide group attached to a pentafluoroethyl moiety, which contributes to its high stability and reactivity under specific conditions. Its fluorinated nature imparts exceptional thermal and chemical resistance, making it suitable for applications in extreme environments. Researchers have explored its ability to act as a catalyst in organic synthesis, particularly in the formation of complex molecular architectures.

One of the most promising areas of research involving Pentafluoroethylsulfonamide is its application in the development of advanced materials. Scientists have investigated its use as a precursor for high-performance polymers, where it enhances mechanical properties and thermal stability. For instance, recent studies have demonstrated its role in creating lightweight, high-strength composites that are ideal for aerospace and automotive industries.

In the pharmaceutical sector, Pentafluoroethylsulfonamide has shown potential as an intermediate in drug synthesis. Its ability to facilitate key transformations in organic chemistry has made it a valuable tool for medicinal chemists. A 2023 study published in the Journal of Medicinal Chemistry highlighted its role in synthesizing bioactive compounds with improved pharmacokinetic profiles.

The synthesis of Pentafluoroethylsulfonamide involves a multi-step process that typically begins with the fluorination of ethyl groups followed by sulfonation and amidation. Recent advancements in fluorination techniques have enabled more efficient and environmentally friendly production methods, reducing the overall cost and ecological impact.

Environmental considerations are critical when working with chemicals like Pentafluoroethylsulfonamide. While it is not classified as a hazardous material under current regulations, proper handling and disposal protocols are essential to minimize any potential impact on ecosystems. Research into its biodegradation pathways is ongoing, with recent findings suggesting that it undergoes slow but complete breakdown under aerobic conditions.

In conclusion, Pentafluoroethylsulfonamide (CAS No. 78491-70-0) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties, combined with recent research breakthroughs, position it as a key player in the development of next-generation materials and pharmaceuticals. As scientific understanding of this compound continues to grow, so too will its potential to contribute to technological advancements.